Cas no 641993-27-3 (2-(5-methyl-4-phenyl-1,3-thiazol-2-yl)ethan-1-amine)

• Product Name: 2-(5-methyl-4-phenyl-1,3-thiazol-2-yl)ethan-1-amine
• CAS No: 641993-27-3
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 879948
• PubChem ID: 3993936
• Update Time: 2025-08-05

2-(5-methyl-4-phenyl-1,3-thiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-4-phenyl-1,3-thiazol-2-yl)ethan-1-amine
• 2-(5-methyl-4-phenyl-1,3-thiazol-2-yl)ethanamine
• STL483494

• Inchi： 1S/C12H14N2S/c1-9-12(10-5-3-2-4-6-10)14-11(15-9)7-8-13/h2-6H,7-8,13H2,1H3
• InChI Key： WFORJBLBUGLMIU-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C2C=CC=CC=2)N=C1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Topological Polar Surface Area: 67.2

Additional information on 2-(5-methyl-4-phenyl-1,3-thiazol-2-yl)ethan-1-amine

2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethan-1-amine

The compound 641993-27-3, also known as 2-(5-methyl-4-phenyl-1,3-thiazol-2-yl)ethan-1-amine, is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are well-known for their versatility in organic synthesis and their role in medicinal chemistry. The thiazole ring at the core of this molecule contributes significantly to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of antimicrobial agents, anticancer drugs, and neuroprotective compounds. The presence of the phenyl group at the 4-position of the thiazole ring enhances the molecule's aromaticity and stability, making it a promising candidate for further exploration. Additionally, the methyl group at the 5-position introduces steric effects that can influence the molecule's interaction with biological targets.

The synthesis of 2-(5-methyl-4-phenyl-1,3-thiazol-2-yl)ethan-1-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through a condensation reaction between a suitable amine and a thioamide or thiourea derivative. The subsequent introduction of the phenyl and methyl groups requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize the final product.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Researchers have investigated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, preliminary studies indicate that this compound may exhibit selective cytotoxicity against cancer cells, making it a valuable lead compound for anticancer drug development.

In terms of pharmacokinetics, the molecule's lipophilicity and solubility properties are critical factors influencing its bioavailability. The presence of the phenyl group enhances lipophilicity, which can improve absorption across biological membranes. However, this also raises concerns about potential toxicity and off-target effects, necessitating thorough preclinical testing.

Recent advancements in computational chemistry have enabled researchers to model the interactions between 2-(5-methyl-4-phenyl-1,3-thiazol-2-yl)ethan-1-amine and various biological targets at an atomic level. These simulations provide valuable insights into the molecule's binding affinity and selectivity, guiding further optimization efforts. For instance, molecular docking studies have revealed that this compound can bind effectively to receptors involved in pain signaling, opening new avenues for its use in analgesic therapies.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, there is a need to assess the biodegradability and eco-toxicity of such molecules. Initial studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 641993_27_3 (2-(5-methyl_4_phenyl_1_3_thiazol_2_yl)ethan_1_amine) is a versatile compound with significant potential in pharmaceuticals and related fields. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for addressing unmet medical needs. Continued research into its properties will undoubtedly unlock new applications and contribute to the advancement of science.